Cas no 1481449-45-9 (1-(Thiophene-3-carbonyl)azetidin-3-amine)

• Product Name: 1-(Thiophene-3-carbonyl)azetidin-3-amine
• CAS No: 1481449-45-9
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 5042882
• Update Time: 2025-05-19

1-(Thiophene-3-carbonyl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(thiophene-3-carbonyl)azetidin-3-amine
• (3-aminoazetidin-1-yl)-thiophen-3-ylmethanone
• 1-(Thiophene-3-carbonyl)azetidin-3-amine

• Inchi： 1S/C8H10N2OS/c9-7-3-10(4-7)8(11)6-1-2-12-5-6/h1-2,5,7H,3-4,9H2
• InChI Key： DBDFVESKYYPPIH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(N1CC(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 0
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 1-(Thiophene-3-carbonyl)azetidin-3-amine

Introduction to 1-(Thiophene-3-carbonyl)azetidin-3-amine (CAS No. 1481449-45-9)

1-(Thiophene-3-carbonyl)azetidin-3-amine, identified by its Chemical Abstracts Service (CAS) number 1481449-45-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative features a thiophene core conjugated with an azetidine ring, making it a structurally intriguing molecule with potential applications in drug development. The presence of both carbonyl and amine functional groups enhances its reactivity, allowing for diverse chemical modifications that can be exploited in synthetic chemistry.

The compound's molecular structure, characterized by a fused thiophene-azetidine system, positions it as a candidate for exploring novel pharmacophores. Thiophene derivatives are well-documented for their role in various biological processes and have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an azetidine ring further modulates the electronic and steric properties of the molecule, offering a scaffold for designing molecules with tailored biological activities.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific enzymatic pathways involved in disease progression. 1-(Thiophene-3-carbonyl)azetidin-3-amine has emerged as a promising candidate due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Its structural features make it a versatile building block for designing molecules that can modulate protein-protein interactions or enzyme activity.

One of the most compelling aspects of this compound is its potential in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The thiophene moiety provides a rigid framework that can be optimized to fit into the active site of kinases, while the amine group offers opportunities for covalent bonding or salt formation to enhance binding affinity. Preliminary studies have shown that derivatives of 1-(Thiophene-3-carbonyl)azetidin-3-amine exhibit inhibitory activity against certain kinases, making them valuable starting points for further optimization.

The synthesis of 1-(Thiophene-3-carbonyl)azetidin-3-amine involves multi-step organic reactions that highlight the compound's synthetic utility. The key steps typically include the formation of the thiophene-carbonyl group followed by ring-closure to form the azetidine moiety. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of producing this compound on an industrial scale.

From a medicinal chemistry perspective, 1-(Thiophene-3-carbonyl)azetidin-3-amine serves as a scaffold for structure-based drug design. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, have been employed to understand how this compound interacts with biological targets at an atomic level. These studies provide insights into optimizing its binding properties and improving its pharmacokinetic profile.

The potential therapeutic applications of 1-(Thiophene-3-carbonyl)azetidin-3-amine extend beyond oncology. Research indicates that this compound may have utility in treating inflammatory diseases by modulating inflammatory cytokine production or inhibiting inflammatory enzymes like COX and LOX. Additionally, its structural motifs suggest it could be effective against infectious diseases by interfering with pathogen-specific enzymes or cellular processes.

In conclusion, 1-(Thiophene-3-carbonyl)azetidin-3-amine (CAS No. 1481449-45-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.